Cas no 135379-14-5 (3-Bromo-5-(phenylmethanesulfonyl)-1,2,4-thiadiazole)

• Product Name: 3-Bromo-5-(phenylmethanesulfonyl)-1,2,4-thiadiazole
• CAS No: 135379-14-5
• MF: C₉H₇BrN₂O₂S₂
• MW: 319.198078393936
• CID: 2771348
• PubChem ID: 71341277
• Update Time: 2025-04-21

3-Bromo-5-(phenylmethanesulfonyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(phenylmethanesulfonyl)-1,2,4-thiadiazole
• DTXSID30768242
• 135379-14-5

• Inchi： 1S/C9H7BrN2O2S2/c10-8-11-9(15-12-8)16(13,14)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： BGRGFJQHSJAXPB-UHFFFAOYSA-N
• SMILES： BrC1=NSC(=N1)S(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 317.91323Da
• Monoisotopic Mass: 317.91323Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.5Ų